Cas no 62319-53-3 ((2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid)
![(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid structure](https://www.kuujia.com/scimg/cas/62319-53-3x500.png)
62319-53-3 structure
Product name:(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid Properties
Names and Identifiers
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- (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- (5R)-3-((Z)-2-hydroxy-ethylidene)-7-oxo-(5rH)-4-oxa-1-aza-bicyclo[3.2.0]heptane-2c-carboxylic acid
- (E)-Clavulanic acid,BAN,INN
- augmentin
- CLA
- clavulanate
- Clavulanic acid
- (2R,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- (2R,3E,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Isoclavulanic acid
- CHEBI:29607
- SureCN2292022
- AC1NQXVM
- CHEBI:94565
- AT36973
- 62319-53-3
- SCHEMBL2292022
- Q27110175
- BRD-K29627430-237-01-0
- DTXSID001121437
- C11833
- (2R,3E,5R)-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
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- Inchi： InChI=1S/C8H9NO5/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4/h1,6-7,10H,2-3H2,(H,12,13)/b4-1+/t6-,7-/m1/s1
- InChIKey： HZZVJAQRINQKSD-INJCQMSSSA-N
- SMILES： C1C2N(C1=O)C(C(=CCO)O2)C(=O)O
Computed Properties
- 精确分子量: 199.04807239g/mol
- 同位素质量: 199.04807239g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 2
- 氢键受体数量: 5
- 重原子数量: 14
- 可旋转化学键数量: 2
- 复杂度: 324
- 共价键单元数量: 1
- 确定原子立构中心数量: 2
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 1
- 不确定化学键立构中心数量: 0
- XLogP3: -1.2
- 拓扑分子极性表面积: 87.1Ų
(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid Literature
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1. Index pages
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2. Clavulanic acid and its derivatives. Structure elucidation of clavulanic acid and the preparation of dihydroclavulanic acid, isoclavulanic acid, esters and related oxidation productsAllan G. Brown,David F. Corbett,Jennifer Goodacre,John B. Harbridge,T. Trefor Howarth,Roger J. Ponsford,Irene Stirling,Trevor J. King J. Chem. Soc. Perkin Trans. 1 1984 635
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Keith H. Baggaley,Allan G. Brown,Christopher J. Schofield Nat. Prod. Rep. 1997 14 309
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4. Index pages
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5. Chapter 9. Aliphatic compounds. Part (ii) Other aliphatic compounds
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